Cas no 2309449-69-0 (Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate)

• Product Name: Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate
• CAS No: 2309449-69-0
• MF: C₁₆H₂₂BrNO₄
• MW: 372.254184246063
• CID: 6221341
• PubChem ID: 165778760
• Update Time: 2025-05-22

Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2309449-69-0
• EN300-7428232
• tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate
• Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C16H22BrNO4/c1-15(2,3)22-14(19)18-7-8-21-11-16(20,10-18)12-5-4-6-13(17)9-12/h4-6,9,20H,7-8,10-11H2,1-3H3
• InChI Key： MNLOGVRIOFEJRS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(COCCN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 371.07322g/mol
• Monoisotopic Mass: 371.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate

Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate: A Comprehensive Overview

Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate, with the CAS number 2309449-69-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazepanes, which are seven-membered heterocyclic compounds containing one oxygen atom and one nitrogen atom. The structure of this compound is characterized by a tert-butyl group attached to the oxazepane ring, along with a hydroxyl group and a bromophenyl substituent at specific positions.

The synthesis of Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways for such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach has been particularly useful in constructing the oxazepane ring system, which is often challenging due to its seven-membered structure.

The bromophenyl substituent in this compound plays a crucial role in its pharmacological activity. Bromine substitution at the para position of the phenyl ring has been shown to enhance the compound's ability to interact with various biological targets. Recent studies have demonstrated that this compound exhibits potential anti-inflammatory and analgesic properties. These findings have sparked interest in its application as a lead compound for drug development.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure. High-resolution NMR spectroscopy has provided detailed insights into the spatial arrangement of the substituents on the oxazepane ring, while mass spectrometry has confirmed the molecular weight and fragmentation patterns consistent with the proposed structure.

The hydroxyl group present in Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate introduces additional functional diversity to the molecule. This group can participate in hydrogen bonding interactions, which are critical for stabilizing interactions within biological systems. Recent computational studies have highlighted the importance of this hydroxyl group in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials. The oxazepane ring system can serve as a building block for constructing larger molecular frameworks with tailored properties. Researchers have explored its potential as a component in polymer materials with enhanced mechanical and thermal stability.

In conclusion, Tert-butyl 6-(3-bromophenyl)-6-hydroxy-1,4-oxazepane-4-carboxylate represents a versatile compound with applications spanning multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and analytical techniques continue to emerge, our understanding of this compound's properties and potential uses will undoubtedly expand.